3-Amino-5-phenylpentanoic acid

• IUPAC Name: 3-amino-5-phenylpentanoic acid
• InChI: InChI=1S/C11H15NO2/c12-10(8-11(13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,12H2,(H,13,14)
• InChI Key: CJJYCYZKUNRKFP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(CC(=O)O)N
• Molecular Formula: C11H15NO2
• DSSTOX Substance ID: DTXSID601347590
• Molecular Weight: 193.24 g/mol
• CAS RN: 91247-38-0

Description

3-Amino-5-phenylpentanoic acid is a compound with the molecular weight of 193.25. It is a white to yellow solid and its IUPAC name is 3-amino-5-phenylpentanoic acid.

Synthesis Analysis

The synthesis of 3-Amino-5-phenylpentanoic acid has been described in a study. The study used a visible light-mediated [2+2] photocycloaddition of amide-linked dienes. The bicyclic key structures could be readily transformed into γ-cyclobutane amino acids. For the obtained racemic 3-phenyl-2-aminocyclobutane-1-carboxylic acid, the resolution with chiral oxazolidin-2-one is demonstrated to allow access to both enantiomers.

Molecular Structure Analysis

The molecular structure of 3-Amino-5-phenylpentanoic acid is represented by the linear formula C11H15NO2. The InChI code for this compound is provided.

Physical And Chemical Properties Analysis

3-Amino-5-phenylpentanoic acid is a white to yellow solid. It has a molecular weight of 193.25 and its IUPAC name is 3-amino-5-phenylpentanoic acid.

Scientific Research Applications

Synthesis and Resolution in Amino Acids

3-Amino-5-phenylpentanoic acid (App) is a constituent amino acid in AM-toxins. Its L-form has been synthesized and resolved in studies examining amino acids like Amp and Ahp. The process involves hydrolysis and decarboxylation techniques, highlighting its significance in amino acid research (Shimohigashi et al., 1976).

Inhibition of HIV-1 Protease

Research has been conducted on inhibitors containing isomers of 4-amino-3-hydroxy-5-phenylpentanoic acid for HIV-1 protease inhibition. The use of the (3S,4S) isomer in a specific sequence resulted in a potent inhibitor, demonstrating its potential in antiviral drug development (Raju & Deshpande, 1991).

Selective Inhibition of Gamma-Aminobutyric Acid Aminotransferase

Studies have explored the selective inhibition of gamma-aminobutyric acid (GABA) aminotransferase by derivatives of 4-amino-5-fluoro-3-phenylpentanoic acid. This research is relevant in understanding the enzyme’s behavior and potential therapeutic applications (Silverman & Nanavati, 1990).

Marine Bacterial Peptides

A peptide, thalassospiramide G, discovered in marine bacteria, contains 4-amino-3-hydroxy-5-phenylpentanoic acid. Its structure and bioactivity, including inhibition of nitric oxide production, are areas of interest in marine drug discovery (Um et al., 2013).

Protease Inhibitor Synthesis

Research on analogues of the protease inhibitor pepstatin incorporates derivatives of 4-amino-3-hydroxy-5-phenylpentanoic acid. This work contributes to understanding protease inhibition mechanisms, essential for developing inhibitors for diseases like HIV (Rich et al., 1980).

Enzymatic Reduction Studies

Studies on the enzymatic reduction of N-Boc-4S-amino-3-oxo-5-phenylpentanoic acid methylester, a key intermediate in statin analogue synthesis, provide insights into enzymatic processes relevant in pharmaceutical manufacturing (Nassenstein et al., 1992).

Inhibitory Studies on Nitric Oxide Synthase

Research on S-2-amino-5-azolylpentanoic acids, related to L-ornithine, focuses on inhibiting nitric oxide synthases. Such studies are critical in understanding and potentially treating conditions associated with nitric oxide dysregulation (Ulhaq et al., 1998).

Safety and Hazards

When handling 3-Amino-5-phenylpentanoic acid, it is recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, and ensure adequate ventilation.

Mechanism of Action

Target of Action

3-Amino-5-phenylpentanoic acid primarily targets the proteins cathepsin K and cathepsin L2 . These proteins are lysosomal cysteine proteases involved in protein degradation, which plays a crucial role in various physiological and pathological processes.

Mode of Action

It is known that the compound interacts with these targets, potentially influencing their activity and thus affecting the protein degradation process .

Result of Action

Given its targets, it is likely to influence processes related to protein degradation and turnover, potentially affecting cellular function and homeostasis .